- Construction of 3,5-dinitrated 1,4-dihydropyridines modifiable at 1,4-positions by a reaction of β-formyl-β-nitroenamines with aldehydes, RSC Advances, 2015, 5(110), 90778-90784
Cas no 1845711-80-9 (1-(1,1-Dimethylethyl)-1,4-dihydro-3,5-dinitro-4-phenylpyridine)
1845711-80-9 structure
Product Name:1-(1,1-Dimethylethyl)-1,4-dihydro-3,5-dinitro-4-phenylpyridine
CAS No:1845711-80-9
MF:C15H17N3O4
MW:303.313183546066
CID:5688511
Update Time:2024-02-02
1-(1,1-Dimethylethyl)-1,4-dihydro-3,5-dinitro-4-phenylpyridine Chemical and Physical Properties
Names and Identifiers
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- 1-(1,1-Dimethylethyl)-1,4-dihydro-3,5-dinitro-4-phenylpyridine
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- Inchi: 1S/C15H17N3O4/c1-15(2,3)16-9-12(17(19)20)14(13(10-16)18(21)22)11-7-5-4-6-8-11/h4-10,14H,1-3H3
- InChI Key: ICOZVAPTCAXSIC-UHFFFAOYSA-N
- SMILES: C1N(C(C)(C)C)C=C([N+]([O-])=O)C(C2=CC=CC=C2)C=1[N+]([O-])=O
Experimental Properties
- Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 427.1±45.0 °C(Predicted)
- pka: -7.40±0.40(Predicted)
1-(1,1-Dimethylethyl)-1,4-dihydro-3,5-dinitro-4-phenylpyridine Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Ethanol ; 20 h, 80 °C
Reference
1-(1,1-Dimethylethyl)-1,4-dihydro-3,5-dinitro-4-phenylpyridine Raw materials
1-(1,1-Dimethylethyl)-1,4-dihydro-3,5-dinitro-4-phenylpyridine Preparation Products
1-(1,1-Dimethylethyl)-1,4-dihydro-3,5-dinitro-4-phenylpyridine Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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